Cas no 2312-35-8 (Propargite(Mixture of Diastereomers))

• Product Name: Propargite(Mixture of Diastereomers)
• CAS No: 2312-35-8
• MF: C₁₉H₂₆O₄S
• MW: 350.472344875336
• MDL: MFCD00072448
• CID: 42759
• PubChem ID: 24868754
• Update Time: 2026-05-14

Propargite(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 2-(4-(tert-Butyl)phenoxy)cyclohexyl prop-2-yn-1-yl sulfite
• Propargite EC
• 2-(4-tert-butylphenoxy)cyclohexyl prop-2-ynyl sulphite
• Propargite TC
• 2-(P-Tert-Butylphenoxy)Cyclohexyl 2-Propynl Sulfite
• 2-(4-tert-butylphenoxy) cyclohexyl prop-2-ynyl sulfite
• Propargite solution
• Propargite
• Omite
• Omite®
• Propargite (Mixture of Diastereomers)
• (1Ξ,2Ξ)-2-(4-tert-butylphenoxy)cyclohexyl prop-2-yn-1-yl sulfite
• 1RS,2SR)-2-(4-tert-butylphenoxy)cyclohexyl prop-2-ynyl sulfite
• 2-(4-tert-Butylphenoxy)cyclohexyl 2-propynyl sulfite
• 2-[4-(1,1-dimethylethyl)phenoxy]cyclohexyl 2-propyn-1-yl sulfite
• BPPS
• comite
• d014
• do14
• omait
• Omit
• progi
• PROP 57
• RETADOR
• 2-(4-(1,1-Dimethylethyl)phenoxy)cyclohexyl 2-propynyl sulfite
• Propargite(Mixture of Diastereomers)

• MDL： MFCD00072448
• Inchi： 1S/C19H26O4S/c1-5-14-21-24(20)23-18-9-7-6-8-17(18)22-16-12-10-15(11-13-16)19(2,3)4/h1,10-13,17-18H,6-9,14H2,2-4H3
• InChI Key： ZYHMJXZULPZUED-UHFFFAOYSA-N
• SMILES： C#CCOS(=O)OC1CCCCC1OC2=CC=C(C=C2)C(C)(C)C

Computed Properties

• Exact Mass: 350.15500
• Monoisotopic Mass: 350.15518
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 64

Experimental Properties

• Color/Form: Yellowish brown viscous liquid
• Density: 1.1604 (rough estimate)
• Boiling Point: 450.7°C at 760 mmHg
• Flash Point: Fahrenheit: >159.8 ° f
  Celsius: >71 ° c
  
• Refractive Index: 1.5220 (estimate)
• PSA: 63.97000
• LogP: 4.78490
• Sensitiveness: Sensitive to light
• Merck: 13,7900
• Solubility: It is easily soluble in most organic solvents such as acetone, methanol, ethanol and benzene, and its solubility in water is only 0.5mg/l.

Propargite(Mixture of Diastereomers) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315,H318,H331,H351,H410
• Warning Statement： P273,P280,P305+P351+P338,P501
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 23-38-40-41-50/53
• Safety Instruction： S26-S36/37/39-S45-S60-S61
• RTECS：WT2900000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 in male, female rats (mg/kg): 1480, 1480 orally; 250, 680 dermally (Gaines); LC50 in rainbow trout, bluegill sunfish (ppb): >100, 31 (Stone)
• Storage Condition：2-8°C
• Safety Term：9
• Packing Group：III
• Risk Phrases：R23; R38; R40; R41; R50/53
• Packing Group：III
• Hazard Level：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Propargite(Mixture of Diastereomers)

Propargite (Mixture of Diastereomers): A Comprehensive Overview

Propargite (CAS No. 2312-35-8) is a chemical compound that has garnered significant attention in various scientific and industrial fields due to its unique properties and applications. This compound, often referred to as a mixture of diastereomers, is characterized by its complex stereochemistry, which plays a crucial role in its functionality and reactivity. Recent advancements in chemical synthesis and analytical techniques have shed new light on the potential uses and mechanisms of Propargite, making it a subject of interest for researchers worldwide.

The structure of Propargite consists of a central carbon atom bonded to three other groups, creating a highly reactive species. This reactivity is further influenced by the presence of diastereomers, which are stereoisomers that differ in the configuration of their chiral centers. The mixture of diastereomers in Propargite not only affects its physical properties but also determines its reactivity under different conditions. Understanding this stereochemical complexity is essential for harnessing the full potential of this compound in various applications.

Recent studies have explored the role of Propargite in organic synthesis, particularly in the formation of complex molecules. Its ability to act as a versatile building block has been highlighted in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. For instance, researchers have demonstrated how Propargite can be used to construct biologically active compounds with high precision, leveraging its unique reactivity and stereochemical properties.

In addition to its synthetic applications, Propargite has also been investigated for its catalytic properties. By incorporating it into catalytic systems, scientists have achieved enhanced efficiency in various chemical transformations. These findings underscore the importance of Propargite in advancing green chemistry practices, where the development of efficient and sustainable catalytic processes is paramount.

The commercial significance of Propargite is further evident in its use as an intermediate in the production of high-value chemicals. Its ability to undergo selective transformations under mild conditions makes it an attractive option for large-scale manufacturing processes. Moreover, the development of novel synthesis routes for Propargite has addressed some of the challenges associated with its production, such as scalability and cost-effectiveness.

From an environmental perspective, recent research has focused on the degradation pathways and ecological impact of Propargite. Understanding how this compound interacts with natural systems is critical for ensuring its safe use and disposal. Studies have shown that Propargite undergoes rapid degradation under certain environmental conditions, reducing its persistence in ecosystems. However, further investigations are needed to fully assess its long-term effects.

In conclusion, Propargite (CAS No. 2312-35-8) stands as a testament to the ingenuity and progress in modern chemistry. Its role as a mixture of diastereomers offers unparalleled opportunities for innovation across diverse industries. As research continues to uncover new facets of this compound, it is poised to make even greater contributions to scientific advancement and industrial applications.